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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

An in-depth technical guide on the physical and chemical properties of anhydrous sodium
peroxide is provided below, tailored for researchers, scientists, and drug development
professionals.

Anhydrous Sodium Peroxide: A Technical Guide

Introduction

Anhydrous sodium peroxide (Naz032) is an inorganic compound of sodium and oxygen,
appearing as a yellowish-white to yellow granular solid.[1][2][3] It is a strong base and a
powerful oxidizing agent.[4][5][6] Due to its high reactivity, it has significant applications in
various industrial and laboratory settings, including as a bleaching agent for wood pulp, textiles,
and paper, and as an oxygen source in specialized environments like submarines and for
scuba gear.[1][5][7][8][9] This document provides a comprehensive overview of its core
physical and chemical properties, experimental protocols for its characterization, and essential
safety information.

Physical and Chemical Properties

The fundamental properties of anhydrous sodium peroxide are summarized in the table
below. It is a hygroscopic solid that is stable in dry air but reacts readily with atmospheric water
and carbon dioxide.[1][8]
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Value

Molecular Formula

Naz20:2

Molecular Weight 77.98 g/mol [4][8]

Appearance Yellow to white powder/granular solid[4][7][10]
Density 2.805 g/cm3[4][7][10][11]

Melting Point 460 °C (733 K) with decomposition[1][4][7][11]
Boiling Point 657 °C (930 K) with decomposition[4][7][11]

Crystal Structure

Hexagonal symmetry[7][9][10]

Solubility

Reacts exothermically with water.[11] Soluble in

acids, insoluble in alkali.[1][12]

pH

12.8 (100 g/L aqueous solution at 20 °C)[1][13]

Standard Enthalpy of Formation (AfH%29s)

-515 kJ/mol[10]

Gibbs Free Energy of Formation (AfG°29s)

-446.9 kJ/mol[10]

Standard Molar Entropy (S°29s)

95 J/(mol-K)[10][11]

Heat Capacity (Cp)

89.37 J/(mol-K)[10]

Chemical Reactivity and Key Reactions

Anhydrous sodium peroxide is a highly reactive substance, primarily due to the peroxide

anion (O227), which makes it a potent oxidizing agent.

Reaction with Water

Sodium peroxide reacts exothermically and often violently with water.[11][14][15] The

products of the reaction are dependent on the temperature.

o With cold water, it hydrolyzes to form sodium hydroxide (NaOH) and hydrogen peroxide

(H202).[14][15][16]

o Reaction: Na202 + 2H20 - 2NaOH + Hz202[14][15]
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» With hot water, the exothermic nature of the initial reaction causes the decomposition of the
newly formed hydrogen peroxide into oxygen and water.[14][16][17]

o Overall Reaction: 2Na202 + 2H20 -~ 4NaOH + O2[14][16]

It is possible to dissolve anhydrous sodium peroxide in ice-cold water with minimal
decomposition.[11]

Reaction of Sodium Peroxide with Water

Naz02 (s) 2H20 (1)

Initial Products

2NaOH (aq) H20:2 (aq)

hermic Reaction)

Final Products (Hot Water)

02 (g) H20 (1)

+ Oz (Limited) + Oz (Excess)
Sodium Metal ~130-200 °C > Sodium Oxide ~350 °C Sodium Peroxide
(Na) (Na20) (Na=02)
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Safe Handling of Anhydrous Sodium Peroxide

Anhydrous Naz202
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Sodium peroxide | 1313-60-6 [chemicalbook.com]
e 2. Sodium peroxide | Na202 | CID 14803 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. SODIUM PEROXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

¢ 4. Sodium Peroxide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

» 5. fiveable.me [fiveable.me]

e 6. echemi.com [echemi.com]

e 7. Sodium peroxide - Wikipedia [en.wikipedia.org]

e 8. Sodium peroxide CAS#: 1313-60-6 [m.chemicalbook.com]

» 9. Sodium Peroxide Formula - Structure, Properties, Preparation and Uses [vedantu.com]

e 10. webqc.org [webqgc.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b049792?utm_src=pdf-body-img
https://www.benchchem.com/product/b049792?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853032.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-peroxide
https://cameochemicals.noaa.gov/chemical/1516
https://www.geeksforgeeks.org/chemistry/sodium-peroxide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/sodium-peroxide-formula-structure-properties-uses-sample-questions/
https://fiveable.me/key-terms/intro-chem/na2o2
https://www.echemi.com/community/what-is-the-chemical-formula-of-sodium-peroxide_mjart22041014197_696.html
https://en.wikipedia.org/wiki/Sodium_peroxide
https://m.chemicalbook.com/ProductChemicalPropertiesCB7853032_EN.htm
https://www.vedantu.com/formula/sodium-peroxide-formula
https://www.webqc.org/compound-Na2O2-Na2O2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. Sodium peroxide - Sciencemadness Wiki [sciencemadness.org]
e 12. Sodium peroxide, ACS, 93% min | Fisher Scientific [fishersci.ca]
e 13. carlroth.com:443 [carlroth.com:443]

e 14. quora.com [quora.com]

e 15. echemi.com [echemi.com]

e 16. Reaction of sodium peroxide with water can be written class 11 chemistry CBSE
[vedantu.com]

e 17. quora.com [quora.com]

 To cite this document: BenchChem. [physical and chemical properties of anhydrous sodium
peroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049792#physical-and-chemical-properties-of-
anhydrous-sodium-peroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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